Cas no 1695410-11-7 (5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid)
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
- 1695410-11-7
- EN300-1119839
-
- Inchi: 1S/C10H7IN2O3/c1-5-3-2-4-6(7(5)11)9-12-8(10(14)15)13-16-9/h2-4H,1H3,(H,14,15)
- InChI Key: DOJDWLALFAOUTC-UHFFFAOYSA-N
- SMILES: IC1=C(C)C=CC=C1C1=NC(C(=O)O)=NO1
Computed Properties
- Exact Mass: 329.95014g/mol
- Monoisotopic Mass: 329.95014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 76.2Ų
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119839-0.05g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1119839-0.1g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1119839-0.25g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1119839-0.5g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1119839-1.0g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 1g |
$1299.0 | 2023-06-09 | ||
| Enamine | EN300-1119839-2.5g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1119839-5.0g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 5g |
$3770.0 | 2023-06-09 | ||
| Enamine | EN300-1119839-10.0g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 10g |
$5590.0 | 2023-06-09 | ||
| Enamine | EN300-1119839-1g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1119839-5g |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid |
1695410-11-7 | 95% | 5g |
$2443.0 | 2023-10-27 |
5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
Research Briefing on 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1695410-11-7)
The compound 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1695410-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.
Recent studies have highlighted the role of 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid as a versatile scaffold in drug discovery. The 1,2,4-oxadiazole moiety, in particular, is known for its bioisosteric properties, often serving as a surrogate for ester or amide functionalities in drug design. The presence of the iodo and methyl substituents on the phenyl ring further enhances the molecule's potential for targeted interactions with biological macromolecules.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of protein-protein interactions (PPIs) in cancer pathways. The researchers employed a combination of computational docking and in vitro assays to elucidate its binding affinity for specific oncogenic targets. Notably, the carboxylic acid group was found to form critical hydrogen bonds with key residues in the target proteins, suggesting a mechanism of action that could be exploited for therapeutic intervention.
In addition to its anticancer potential, recent preclinical investigations have explored the compound's utility in neurodegenerative diseases. A study in ACS Chemical Neuroscience reported that 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid exhibits neuroprotective effects in models of Alzheimer's disease, potentially through modulation of amyloid-beta aggregation. The iodinated aromatic system appears to play a crucial role in crossing the blood-brain barrier, a property that is often challenging to achieve in CNS drug development.
The synthetic accessibility of this compound has also been a focus of recent research. A 2024 publication in Organic Letters described an optimized, scalable route to 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid with improved yield and purity. The methodology employs a copper-catalyzed cyclization strategy, addressing previous limitations in the synthesis of 1,2,4-oxadiazole derivatives. This advancement is particularly significant for enabling further structure-activity relationship (SAR) studies and potential scale-up for clinical development.
Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate that while the molecule demonstrates favorable tissue distribution, its metabolic stability requires further optimization. Current research efforts are focused on prodrug strategies and formulation approaches to enhance its bioavailability and half-life in vivo.
In conclusion, 5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid represents a compelling case study in modern medicinal chemistry, showcasing how strategic molecular design can yield compounds with multiple therapeutic potentials. The convergence of synthetic chemistry, computational modeling, and biological evaluation in recent studies underscores the interdisciplinary nature of contemporary drug discovery. Future research directions will likely focus on expanding its therapeutic applications while addressing the current pharmacokinetic limitations.
1695410-11-7 (5-(2-iodo-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)